Cas no 2410548-57-9 (N-(3-Ethynylphenyl)-7,8-bis(2-methoxyethoxy)quinazolin-4-amine)

• Product Name: N-(3-Ethynylphenyl)-7,8-bis(2-methoxyethoxy)quinazolin-4-amine
• CAS No: 2410548-57-9
• MF: C₂₂H₂₃N₃O₄
• MW: 393.435725450516
• CID: 5066611
• Update Time: 2025-05-28

N-(3-Ethynylphenyl)-7,8-bis(2-methoxyethoxy)quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-Ethynylphenyl)-7,8-bis(2-methoxyethoxy)quinazolin-4-amine

• Inchi： 1S/C22H23N3O4/c1-4-16-6-5-7-17(14-16)25-22-18-8-9-19(28-12-10-26-2)21(29-13-11-27-3)20(18)23-15-24-22/h1,5-9,14-15H,10-13H2,2-3H3,(H,23,24,25)
• InChI Key： OMWZPNAQCXESNS-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC(OCCOC)=C2OCCOC)=C(NC2=CC=CC(C#C)=C2)N=C1

Additional information on N-(3-Ethynylphenyl)-7,8-bis(2-methoxyethoxy)quinazolin-4-amine

Comprehensive Overview of N-(3-Ethynylphenyl)-7,8-bis(2-methoxyethoxy)quinazolin-4-amine (CAS No. 2410548-57-9)

N-(3-Ethynylphenyl)-7,8-bis(2-methoxyethoxy)quinazolin-4-amine, with the CAS number 2410548-57-9, is a highly specialized quinazoline derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique ethynylphenyl and bis(2-methoxyethoxy) substituents, exhibits promising potential in targeting specific biological pathways. Researchers are particularly interested in its applications as a kinase inhibitor, a class of compounds that play a pivotal role in modulating cellular signaling processes.

The molecular structure of N-(3-Ethynylphenyl)-7,8-bis(2-methoxyethoxy)quinazolin-4-amine features a quinazoline core, a heterocyclic scaffold known for its versatility in drug design. The addition of the 3-ethynylphenyl group enhances its binding affinity to certain protein targets, while the bis(2-methoxyethoxy) side chains improve solubility and pharmacokinetic properties. These structural attributes make it a compelling candidate for further investigation in oncology and inflammatory diseases, areas where kinase inhibitors have shown remarkable efficacy.

In recent years, the demand for novel quinazoline-based compounds has surged, driven by the need for more selective and less toxic therapeutic agents. N-(3-Ethynylphenyl)-7,8-bis(2-methoxyethoxy)quinazolin-4-amine aligns with this trend, as its design aims to minimize off-target effects while maximizing potency. This is particularly relevant given the growing emphasis on personalized medicine, where tailored treatments are developed based on individual genetic profiles. The compound's ability to interact with specific kinases could pave the way for targeted therapies in conditions such as breast cancer and rheumatoid arthritis.

From a synthetic chemistry perspective, the preparation of CAS No. 2410548-57-9 involves multi-step organic reactions, including palladium-catalyzed cross-coupling to introduce the ethynyl moiety and etherification to attach the methoxyethoxy groups. These steps require precise control to ensure high yield and purity, which are critical for subsequent biological testing. The compound's synthetic route has been optimized to accommodate scalability, a key consideration for industrial applications.

The pharmacological profile of N-(3-Ethynylphenyl)-7,8-bis(2-methoxyethoxy)quinazolin-4-amine is under active investigation, with preliminary studies indicating favorable absorption and distribution properties. Its logP value, a measure of lipophilicity, suggests balanced membrane permeability, which is essential for oral bioavailability. Additionally, the compound's stability in physiological conditions makes it a viable candidate for further preclinical development. These characteristics address common challenges in drug discovery, such as poor solubility and rapid metabolism.

Another area of interest is the compound's potential role in combination therapies. With the rise of multidrug resistance in diseases like cancer, researchers are exploring synergistic effects between kinase inhibitors and other chemotherapeutic agents. N-(3-Ethynylphenyl)-7,8-bis(2-methoxyethoxy)quinazolin-4-amine could complement existing treatments by targeting alternative pathways, thereby enhancing overall therapeutic outcomes. This approach aligns with current trends in precision oncology, where combination regimens are tailored to individual tumor profiles.

Beyond its therapeutic applications, CAS No. 2410548-57-9 is also valuable as a research tool in biochemical assays. Its selective inhibition of specific kinases makes it useful for elucidating signaling mechanisms and validating drug targets. This dual utility—both as a potential therapeutic and a probe—underscores its importance in modern biomedical research. Laboratories specializing in kinase profiling frequently include this compound in their screening libraries to identify novel interactions.

In summary, N-(3-Ethynylphenyl)-7,8-bis(2-methoxyethoxy)quinazolin-4-amine represents a cutting-edge example of rational drug design. Its CAS number 2410548-57-9 is increasingly recognized in scientific literature, reflecting its growing relevance in both academic and industrial settings. As research progresses, this compound may emerge as a cornerstone in the development of next-generation kinase inhibitors, offering new hope for patients with challenging medical conditions. Its multifaceted applications—from targeted therapy to mechanistic studies—highlight its versatility and potential to shape the future of medicine.